4-[[2,5-dimethoxy-4-(methylsulfamoyl)phenyl]diazenyl]-3-hydroxy-N-(2-oxobenzimidazol-5-yl)naphthalene-2-carboxamide

Specification

• Molecular Formula: C27H22N6O7S
• Molecular Weight: 574.6 g/mol
• IUPAC Name: 4-[[2,5-dimethoxy-4-(methylsulfamoyl)phenyl]diazenyl]-3-hydroxy-N-(2-oxobenzimidazol-5-yl)naphthalene-2-carboxamide
• Standard InChI: InChI=1S/C27H22N6O7S/c1-28-41(37,38)23-13-21(39-2)20(12-22(23)40-3)32-33-24-16-7-5-4-6-14(16)10-17(25(24)34)26(35)29-15-8-9-18-19(11-15)31-27(36)30-18/h4-13,28,34H,1-3H3,(H,29,35)
• Standard InChI Key: PMNQZZBSQLEETO-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=C(C(=C1)OC)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)NC4=CC5=NC(=O)N=C5C=C4)O)OC

Introduction

The compound 4-[[2,5-dimethoxy-4-(methylsulfamoyl)phenyl]diazenyl]-3-hydroxy-N-(2-oxobenzimidazol-5-yl)naphthalene-2-carboxamide, also known as C.I. Pigment Violet 32, is a complex organic molecule used primarily as a pigment. It is characterized by its vibrant color and stability in various organic solvents. This compound is identified by the CAS number 12225-08-0 and the European Community (EC) number 235-426-8.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{27}$H$_{24}$N$_{6}$O$_{7}$S

• Molecular Weight: Approximately 576.58 g/mol.

Synthesis

While specific synthesis details for this compound are not widely documented, similar azo compounds are typically synthesized through diazotization reactions followed by coupling with aromatic amines. The process involves the reaction of a diazonium salt with a phenol or aniline derivative in the presence of an acid catalyst.

Applications

• Pigment Use: Due to its vibrant color and stability, it is used in various applications requiring durable pigmentation, such as plastics and coatings.

• Chemical Properties: Its stability in organic solvents makes it suitable for use in environments where chemical resistance is crucial.

Chemical Stability

• The compound shows resistance to most organic solvents, which is beneficial for its use in various industrial applications.

Environmental Considerations

• It is listed under the EPA's TSCA inventory, indicating its regulated use in the United States.

Chemical Identifiers

Identifier	Value
CAS Number	12225-08-0
EC Number	235-426-8
Molecular Formula	C$_{27}$H$_{24}$N$_{6}$O$_{7}$S
Molecular Weight	576.58 g/mol